Cas no 111380-46-2 (1-chloro-4,5-dimethyl-5H-Pyrido[4,3-b]indole)

1-chloro-4,5-dimethyl-5H-Pyrido[4,3-b]indole structure
111380-46-2 structure
Product Name:1-chloro-4,5-dimethyl-5H-Pyrido[4,3-b]indole
CAS No:111380-46-2
MF:C13H11ClN2
MW:230.692841768265
CID:1099026
PubChem ID:14025308
Update Time:2025-04-20

1-chloro-4,5-dimethyl-5H-Pyrido[4,3-b]indole Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-4,5-dimethyl-5H-Pyrido[4,3-b]indole
    • DB-354400
    • SCHEMBL10548732
    • 111380-46-2
    • Inchi: 1S/C13H11ClN2/c1-8-7-15-13(14)11-9-5-3-4-6-10(9)16(2)12(8)11/h3-7H,1-2H3
    • InChI Key: RGOKLNDDDDHNLG-UHFFFAOYSA-N
    • SMILES: ClC1C2C3C=CC=CC=3N(C)C=2C(C)=CN=1

Computed Properties

  • Exact Mass: 230.0610761g/mol
  • Monoisotopic Mass: 230.0610761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 17.8Ų
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